molecular formula C8H9FN2O2 B8722712 N-(2-Fluoro-5-methoxyphenyl)urea CAS No. 674336-49-3

N-(2-Fluoro-5-methoxyphenyl)urea

Cat. No.: B8722712
CAS No.: 674336-49-3
M. Wt: 184.17 g/mol
InChI Key: LFEARJGNVPGNHR-UHFFFAOYSA-N
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Description

N-(2-Fluoro-5-methoxyphenyl)urea is a useful research compound. Its molecular formula is C8H9FN2O2 and its molecular weight is 184.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

674336-49-3

Molecular Formula

C8H9FN2O2

Molecular Weight

184.17 g/mol

IUPAC Name

(2-fluoro-5-methoxyphenyl)urea

InChI

InChI=1S/C8H9FN2O2/c1-13-5-2-3-6(9)7(4-5)11-8(10)12/h2-4H,1H3,(H3,10,11,12)

InChI Key

LFEARJGNVPGNHR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)F)NC(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-fluoro-5-methoxyaniline (35.15 g, 249 mmol) in acetic acid (99 mL) and water (177 mL) at 35° C. was added potassium cyanate (40 g, 0.49 mol) in water (170 mL) over 20 minutes under N2. The mixture was stirred at 40° C. for 20 min and at 18 to 20° C. for 2 h, and then quenched into water (500 mL). The crude product was filtered, washed with water (1.2 L), heptane (50 mL) and slurred in a mixture of tert-butylmethylether (100 mL) and ethyl acetate (5 mL) for 5 minutes at ambient temperature. The product was filtered, washed with tert-butylmethylether (30 mL) and dried in vacuo at 40° C. to give N-(2-Fluoro-5-methoxyphenyl)urea (31.75 g, 69%) as a light-brown solid.
Quantity
35.15 g
Type
reactant
Reaction Step One
Name
potassium cyanate
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
99 mL
Type
solvent
Reaction Step One
Name
Quantity
177 mL
Type
solvent
Reaction Step One
Name
Quantity
170 mL
Type
solvent
Reaction Step One

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